Cas no 1806276-80-1 (Ethyl 6-cyano-3-methoxy-2-methylbenzoate)

• Product Name: Ethyl 6-cyano-3-methoxy-2-methylbenzoate
• CAS No: 1806276-80-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5007232
• Update Time: 2025-11-03

Ethyl 6-cyano-3-methoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-cyano-3-methoxy-2-methylbenzoate
• Ethyl 6-cyano-3-methoxy-2-methylbenzoate

• Inchi： 1S/C12H13NO3/c1-4-16-12(14)11-8(2)10(15-3)6-5-9(11)7-13/h5-6H,4H2,1-3H3
• InChI Key： KNLVEIKRIBIXSG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)C(C(=O)OCC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 6-cyano-3-methoxy-2-methylbenzoate

Ethyl 6-Cyano-3-Methoxy-2-Methylbenzoate: A Comprehensive Overview

Ethyl 6-cyano-3-methoxy-2-methylbenzoate, with the CAS number 1806276-80-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, and a methoxy group, all of which contribute to its distinctive chemical properties and potential applications.

The synthesis of Ethyl 6-cyano-3-methoxy-2-methylbenzoate involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have highlighted the importance of stereochemistry in its synthesis, particularly in the formation of enantiomerically enriched products, which are crucial for applications in asymmetric catalysis and drug development.

One of the most promising areas of research involving this compound is its application in the development of novel pharmaceutical agents. The presence of the cyano group introduces electronic effects that can enhance the compound's bioavailability and target specificity. For instance, recent findings suggest that Ethyl 6-cyano-3-methoxy-2-methylbenzoate derivatives may exhibit potent anti-inflammatory and antioxidant properties, making them valuable candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical potential, this compound has also found utility in the field of agrochemistry. Its ability to modulate plant growth hormones has led to investigations into its role as a potential crop enhancer. Field trials have demonstrated that Ethyl 6-cyano-3-methoxy-2-methylbenzoate can significantly improve crop yields under stress conditions, such as drought or salinity, by enhancing plant resilience through epigenetic modifications.

The electronic properties of Ethyl 6-cyano-3-methoxy-2-methylbenzoate make it an attractive candidate for use in organic electronics. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to facilitate charge transport has been leveraged to improve device efficiency and stability. Recent advancements in thin-film deposition techniques have further enhanced its applicability in these cutting-edge technologies.

From a structural perspective, the compound's methoxy group plays a critical role in stabilizing the molecule's conformation through intramolecular hydrogen bonding. This stabilization not only enhances the compound's thermal stability but also contributes to its solubility in various solvents, making it easier to handle in laboratory settings and industrial processes.

Looking ahead, ongoing research into Ethyl 6-cyano-3-methoxy-2-methylbenzoate is focused on expanding its applications into emerging fields such as biodegradable polymers and sustainable chemistry. Its ability to serve as a building block for more complex molecular architectures positions it as a key player in the development of next-generation materials.